Cas no 1000339-83-2 (4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline)

• Product Name: 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline
• CAS No: 1000339-83-2
• MF: C₁₃H₁₂FNO₃S
• MW: 281.30268573761
• CID: 2130214
• Update Time: 2025-06-13

4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline
• 4-[(2-Fluoro-4-methylsulfonyl)phenoxy]aniline
• 4-(2-Fluoro-4-(methylsulfonyl)phenoxy)aniline

• Inchi： 1S/C13H12FNO3S/c1-19(16,17)11-6-7-13(12(14)8-11)18-10-4-2-9(15)3-5-10/h2-8H,15H2,1H3
• InChI Key： PPLWUOXLDFUNIY-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)F)OC1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 77.8

Additional information on 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline

Research Briefing on 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline (CAS: 1000339-83-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline (CAS: 1000339-83-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its fluoro and methylsulfonyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline as a precursor in the synthesis of selective COX-2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The presence of the methylsulfonyl group was found to be crucial for binding affinity to the COX-2 enzyme, while the fluoro substituent enhanced metabolic stability.

Another significant application of this compound was reported in a recent Nature Chemical Biology publication, where it served as a building block for the development of novel tyrosine kinase inhibitors. The research team utilized 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline to create a series of small molecules targeting EGFR mutations associated with non-small cell lung cancer. The resulting compounds showed improved selectivity profiles and reduced off-target effects compared to existing therapies.

From a chemical synthesis perspective, recent advancements have been made in optimizing the production process of 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline. A 2024 study in Organic Process Research & Development presented a novel catalytic system that improved the yield of this intermediate by 35% while reducing hazardous byproducts. This development is particularly important for scaling up production for pharmaceutical applications.

The compound's physicochemical properties have also been extensively characterized in recent research. Computational studies published in the Journal of Chemical Information and Modeling have provided detailed insights into its conformational flexibility and electronic properties, which are valuable for rational drug design. These studies suggest that the molecule's unique electronic distribution contributes to its ability to participate in diverse molecular interactions.

Looking forward, several research groups have announced plans to explore additional therapeutic applications of 4-[2-Fluoro-4-(methylsulphonyl)phenoxy]aniline derivatives. Upcoming clinical trials are expected to evaluate its potential in neurodegenerative diseases and autoimmune disorders. The compound's versatility and favorable drug-like properties position it as an important scaffold in modern medicinal chemistry.